Cas no 2580182-74-5 (Ethyl 4-fluoropiperidine-2-carboxylate)

• Product Name: Ethyl 4-fluoropiperidine-2-carboxylate
• CAS No: 2580182-74-5
• MF: C₈H₁₄FNO₂
• MW: 175.200665950775
• CID: 5659212
• PubChem ID: 165895897
• Update Time: 2025-10-14

Ethyl 4-fluoropiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-fluoropiperidine-2-carboxylate
• 2580182-74-5
• EN300-27731701
• Ethyl 4-fluoropiperidine-2-carboxylate

• Inchi： 1S/C8H14FNO2/c1-2-12-8(11)7-5-6(9)3-4-10-7/h6-7,10H,2-5H2,1H3
• InChI Key： PAQWFCFCRMCHCQ-UHFFFAOYSA-N
• SMILES： FC1CCNC(C(=O)OCC)C1

Computed Properties

• Exact Mass: 175.10085685g/mol
• Monoisotopic Mass: 175.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 4-fluoropiperidine-2-carboxylate

Ethyl 4-fluoropiperidine-2-carboxylate (CAS No. 2580182-74-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-fluoropiperidine-2-carboxylate, identified by its CAS number 2580182-74-5, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, featuring a piperidine core substituted with a fluorine atom and an ester group, has garnered attention due to its versatile applications in the synthesis of bioactive molecules. The unique structural attributes of Ethyl 4-fluoropiperidine-2-carboxylate make it a valuable building block for the development of novel therapeutic agents.

The importance of fluorinated piperidine derivatives in medicinal chemistry cannot be overstated. The presence of a fluorine atom at the 4-position of the piperidine ring enhances the metabolic stability and binding affinity of the resulting compounds. This property is particularly crucial in drug design, where optimizing pharmacokinetic profiles is essential for achieving clinical efficacy. Recent studies have highlighted the role of such fluorinated intermediates in the development of small-molecule inhibitors targeting various biological pathways.

In the context of contemporary pharmaceutical research, Ethyl 4-fluoropiperidine-2-carboxylate has been employed in the synthesis of compounds with potential applications in oncology, neurology, and anti-inflammatory therapies. For instance, fluorinated piperidine derivatives have shown promise as kinase inhibitors, which are pivotal in treating cancers by disrupting aberrant signaling pathways. The ester functionality in this compound also allows for further chemical modifications, enabling the creation of diverse analogues with tailored pharmacological properties.

One notable area where Ethyl 4-fluoropiperidine-2-carboxylate has made a significant impact is in the development of central nervous system (CNS) drugs. Piperidine-based scaffolds are frequently found in psychoactive substances due to their ability to cross the blood-brain barrier efficiently. The introduction of a fluorine atom at the 4-position not only improves lipophilicity but also modulates receptor interactions, leading to enhanced drug efficacy and reduced side effects. Several preclinical studies have demonstrated the potential of fluorinated piperidine derivatives as candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthetic routes to Ethyl 4-fluoropiperidine-2-carboxylate are also worth exploring. Traditional methods often involve multi-step sequences that can be cumbersome and require expensive reagents. However, recent advances in catalytic processes have enabled more efficient synthetic strategies. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the fluorine atom selectively, improving yield and purity. These innovations not only streamline the production process but also make Ethyl 4-fluoropiperidine-2-carboxylate more accessible for industrial-scale applications.

The role of computational chemistry in optimizing synthetic pathways for Ethyl 4-fluoropiperidine-2-carboxylate cannot be ignored. Molecular modeling techniques have been instrumental in predicting reaction outcomes and identifying optimal conditions for synthesis. By leveraging computational tools, researchers can minimize trial-and-error approaches and accelerate the discovery process. This integration of experimental and computational methods has led to significant breakthroughs in pharmaceutical synthesis, making compounds like Ethyl 4-fluoropiperidine-2-carboxylate more readily available for drug development.

In conclusion, Ethyl 4-fluoropiperidine-2-carboxylate (CAS No. 2580182-74-5) represents a critical intermediate in modern pharmaceutical synthesis. Its unique structural features and versatile applications make it indispensable in the development of novel therapeutic agents across various therapeutic areas. As research continues to uncover new synthetic methodologies and pharmacological applications, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.